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Compound of Interest

Compound Name: PCO371

Cat. No.: B609860

This document provides immediate and essential safety, handling, and disposal information for
PCO371, a novel, orally active full agonist of the parathyroid hormone receptor 1 (PTHR1).[1]
[2] The following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

Given that PCO371 is a potent, bioactive small molecule intended for research, stringent
adherence to PPE protocols is mandatory to prevent skin contact, inhalation, and ingestion.[3]
[4] While specific quantitative exposure limits for PCO371 have not been established, a
conservative approach consistent with handling hazardous research compounds is required.

Recommended PPE for Handling PCO371.
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PPE Category Item Specifications & Rationale
Must provide a complete seal
around the eyes to protect
against splashes of PCO371

Eye Protection Safety Goggles solutions or accidental

generation of aerosols.
Standard safety glasses are
insufficient.[5][6]

Hand Protection

Chemical-Resistant Gloves

Double-gloving with nitrile
gloves is recommended. Nitrile
offers good resistance to a
range of chemicals. Gloves
should be changed every 30-
60 minutes or immediately if

contamination is suspected.[3]

Body Protection

Laboratory Coat or Gown

Along-sleeved, cuffed
laboratory coat is required. For
procedures with a higher risk
of splashes, a chemical-
resistant, disposable gown that
closes in the back should be
used.[6]

Respiratory Protection

N95 or Higher Respirator

Recommended when handling
the powdered form of PCO371
to prevent inhalation of fine
particles. A surgical mask is
not a substitute.[4] All handling
of the solid form should occur
in a certified chemical fume
hood.[7]

Operational Plan: Handling and Storage

Safe handling and proper storage are critical to maintaining the integrity of PCO371 and

ensuring personnel safety.
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Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean
and uncluttered.[7] Assemble all necessary equipment and reagents.

o Personal Protective Equipment: Don all required PPE as detailed in the table above.

e Weighing (Solid Form): If working with powdered PCO371, conduct all weighing activities
within a chemical fume hood to minimize inhalation risk.[7]

e Solution Preparation: PCO371 is often dissolved in solvents like DMSO for experimental use.
[2] Add solvents slowly to the powdered compound to avoid splashing.

o Post-Handling: After use, decontaminate all surfaces and equipment. Carefully remove and
dispose of PPE as outlined in the disposal plan. Wash hands thoroughly with soap and
water.[3]

Storage Conditions:

Storage .
Form Duration Notes
Temperature

Use within 2 years for

Stock Solution -80°C Up to 2 years ) N
optimal stability.[1]
Use within 1 year if
Stock Solution -20°C Up to 1 year -80°C is unavailable.
[1]
Store in a cool, dry,
Powder -20°C Up to 3 years and well-ventilated
place.[2][8]
For shorter-term
Powder 4°C Up to 2 years

storage.[2]

This data is compiled from supplier recommendations and may vary. Always refer to the
manufacturer's specific guidelines.
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Disposal Plan

Proper disposal of PCO371 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation and Disposal Procedures:

Waste Type

Disposal Container

Disposal Method

Solid PCO371 Waste

Labeled, sealed hazardous

chemical waste container

Dispose of as hazardous
chemical waste in accordance
with institutional and local

regulations.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled, sealed hazardous

chemical waste container

Treat as hazardous waste. Do
not mix with general laboratory

waste.

Liquid Waste (e.g., unused

solutions)

Labeled, sealed hazardous

chemical waste container

Collect in a designated, sealed
container. Do not pour down

the drain.

Contaminated PPE (gloves,

gowns)

Biohazard or chemical waste

bag

Dispose of immediately after
use in designated waste

containers.

Experimental Protocols and Visualizations

In Vivo Solution Preparation Workflow:

The following diagram illustrates a common workflow for preparing PCO371 for in vivo studies,

based on established protocols.[2]
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Preparation of DMSO Stock Solution

Weigh PCO371 Powder

tep 1

Dissolve in DMSO
(e.g., to 62.5 mg/mL)

I,'Step 2

|
Preparation of In Vivo Formulation

Add PEG300 to
DMSO Stock Solution

:

Mix Until Clear

:

Add Tween-80

'

Mix Until Clear

:

Add Saline

:

Mix to Final Concentration
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Stimulates Adenylyl Cyclase Increases cAMP Production
Activates

PCO371 Binds _ PTHR1
(Oral Agonist) | (Class B GPCR) - Enhances. Phospholipase C
Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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